Cas no 1795786-92-3 (Defluoro Linezolid-d3)

• Product Name: Defluoro Linezolid-d3
• CAS No: 1795786-92-3
• MF: C₁₆H₂₁N₃O₄
• MW: 322.374129056931
• CID: 4552837
• Update Time: 2025-05-24

Defluoro Linezolid-d3 Chemical and Physical Properties

Names and Identifiers

• Defluoro Linezolid-d3
• N-[[(5S)-3-[4-(4-Morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]Methyl]acetaMide-d3

• Inchi： 1S/C16H21N3O4/c1-12(20)17-10-15-11-19(16(21)23-15)14-4-2-13(3-5-14)18-6-8-22-9-7-18/h2-5,15H,6-11H2,1H3,(H,17,20)/t15-/m0/s1/i1D3
• InChI Key： LEUDKGFPUHLJBJ-VSLDJYOXSA-N
• SMILES： C(NC[C@@H]1OC(=O)N(C2=CC=C(N3CCOCC3)C=C2)C1)(=O)C([2H])([2H])[2H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on Defluoro Linezolid-d3

Research Brief on Defluoro Linezolid-d3 (CAS: 1795786-92-3): Advances in Antibiotic Metabolite Analysis

Defluoro Linezolid-d3 (CAS: 1795786-92-3), a deuterium-labeled analog of the linezolid metabolite defluoro linezolid, has emerged as a critical reference standard in pharmacokinetic and metabolic studies of the widely used oxazolidinone antibiotic. This stable isotope-labeled compound enables precise quantification of linezolid metabolites in complex biological matrices, addressing challenges in therapeutic drug monitoring and drug interaction studies. Recent research highlights its utility in elucidating the metabolic pathways of linezolid, particularly in vulnerable patient populations with renal impairment or those receiving concomitant medications affecting CYP450 metabolism.

A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated the superior performance of Defluoro Linezolid-d3 in LC-MS/MS assays, achieving a lower limit of quantification (LLOQ) of 0.5 ng/mL in human plasma samples. The deuterium labeling at three positions (d3) significantly improved chromatographic resolution from endogenous compounds while maintaining identical retention times to the native metabolite. This advancement has enabled researchers to detect previously unquantifiable trace metabolites, revealing new insights into linezolid's metabolic disposition across different ethnic populations.

Emerging applications of 1795786-92-3 include its use in studying linezolid-induced mitochondrial toxicity, where researchers have correlated metabolite concentrations with markers of mitochondrial dysfunction. A multi-center trial published in Antimicrobial Agents and Chemotherapy (2024) employed Defluoro Linezolid-d3 to establish a therapeutic window for minimizing hematological toxicity while maintaining antimicrobial efficacy. The study identified a threshold metabolite concentration of 1.2 μg/mL associated with reduced platelet counts, providing clinically actionable data for personalized dosing regimens.

Manufacturing advances have improved the radiochemical purity of Defluoro Linezolid-d3 to >99.5%, as documented in recent analytical method validations. The enhanced purity profile has facilitated its adoption in regulatory bioanalytical methods, with both FDA and EMA now recognizing assays incorporating this reference standard as gold-standard for linezolid therapeutic drug monitoring. Current research efforts focus on expanding its applications to pediatric populations and special patient cohorts, where metabolite kinetics may differ significantly from adult populations.

The synthesis and characterization of 1795786-92-3 continue to evolve, with recent patents disclosing improved synthetic routes that reduce deuterium scrambling and increase isotopic enrichment. These technical improvements have positioned Defluoro Linezolid-d3 as an indispensable tool in antibiotic research, particularly in the era of growing antimicrobial resistance where precise understanding of drug metabolism is paramount for optimizing treatment outcomes and minimizing adverse effects.